2-Fluoro-4-(3-methoxy-1-propynyl)aniline
Cat. No. B8545337
M. Wt: 179.19 g/mol
InChI Key: PWZCJSKJYFCFJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06770778B2
Procedure details
2-Fluoro-4-iodoaniline (2.00 g, 8.44 mmol), CuI (32 mg, 0.17 mmol), and (Ph3P)2PdCl2 (119 mg, 0.17 mmol) were weighed into a flask which was sealed and flushed with N2. A solution of methyl propargyl ether (0.65 g, 9.28 mmol) in TEA (8 mL) was added, then the entire mixture stirred 15 hours at room temperature. The reaction mixture was diluted with diethyl ether (100 mL), filtered through Celite®, then all solvents removed under reduced pressure. The resulting dark brown oil was purified by filtration through a plug of flash silica (10% EtOAc/hexanes as eluant) to afford 2-fluoro-4-(3-methoxy-1-propynyl)aniline as a pale orange oil which rapidly solidified to give a dark orange solid (1.38 g, 91%); 1H NMR [400 MHz, (CD3)2SO] δ 7.07 (dd, J=12.2, 1.8 Hz, 1 H), 6.98 (dd, J=8.2, 1.7 Hz, 1 H), 6.71 (dd, J=9.3, 8.4 Hz, 1 H), 5.56 (s, 2 H), 4.26 (s, 2 H), 3.29 (s, 3 H).
Name
CuI
Quantity
32 mg
Type
catalyst
Reaction Step One
[Compound]
Name
TEA
Quantity
8 mL
Type
solvent
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[CH:8]=[C:7](I)[CH:6]=[CH:5][C:3]=1[NH2:4].[CH2:10]([O:13][CH3:14])[C:11]#[CH:12]>C(OCC)C.[Cu]I.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1>[F:1][C:2]1[CH:8]=[C:7]([C:12]#[C:11][CH2:10][O:13][CH3:14])[CH:6]=[CH:5][C:3]=1[NH2:4] |^1:24,43|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(N)C=CC(=C1)I
|
|
Name
|
CuI
|
|
Quantity
|
32 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
|
|
Name
|
|
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Quantity
|
119 mg
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Step Two
|
Name
|
|
|
Quantity
|
0.65 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C#C)OC
|
[Compound]
|
Name
|
TEA
|
|
Quantity
|
8 mL
|
|
Type
|
solvent
|
|
Smiles
|
|
Step Three
|
Name
|
|
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Quantity
|
100 mL
|
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Type
|
solvent
|
|
Smiles
|
C(C)OCC
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the entire mixture stirred 15 hours at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
which was sealed
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
flushed with N2
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered through Celite®
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
all solvents removed under reduced pressure
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting dark brown oil was purified by filtration through a plug of flash silica (10% EtOAc/hexanes as eluant)
|
Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(N)C=CC(=C1)C#CCOC
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
